Cas no 100551-78-8 (3-(2,2-Dimethylpropyl)aminopropanenitrile)

3-(2,2-Dimethylpropyl)aminopropanenitrile structure
100551-78-8 structure
Product Name:3-(2,2-Dimethylpropyl)aminopropanenitrile
CAS No:100551-78-8
MF:C8H16N2
MW:140.226041793823
CID:1126037
PubChem ID:18348898
Update Time:2025-04-20

3-(2,2-Dimethylpropyl)aminopropanenitrile Chemical and Physical Properties

Names and Identifiers

    • Propanenitrile, 3-[(2,2-dimethylpropyl)amino]-
    • Z763363446
    • EN300-69957
    • 100551-78-8
    • CHEMBL4569945
    • 3-[(2,2-dimethylpropyl)amino]propanenitrile
    • 3-(2,2-dimethylpropylamino)propanenitrile
    • AKOS008147879
    • G37545
    • CS-0258385
    • 3-(2,2-Dimethylpropyl)aminopropanenitrile
    • Inchi: 1S/C8H16N2/c1-8(2,3)7-10-6-4-5-9/h10H,4,6-7H2,1-3H3
    • InChI Key: IDTPNXPTARMCAY-UHFFFAOYSA-N
    • SMILES: N(CCC#N)CC(C)(C)C

Computed Properties

  • Exact Mass: 140.13148
  • Monoisotopic Mass: 140.131348519g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 124
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 35.8Ų

Experimental Properties

  • PSA: 35.82

3-(2,2-Dimethylpropyl)aminopropanenitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B417850-25mg
3-[(2,2-Dimethylpropyl)amino]propanenitrile
100551-78-8
25mg
$ 50.00 2022-06-07
TRC
B417850-50mg
3-[(2,2-Dimethylpropyl)amino]propanenitrile
100551-78-8
50mg
$ 70.00 2022-06-07
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B417850-250mg
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$ 275.00 2022-06-07
Biosynth
AEA55178-50 mg
3-[(2,2-Dimethylpropyl)amino]propanenitrile
100551-78-8
50mg
$98.50 2023-01-05
Biosynth
AEA55178-100 mg
3-[(2,2-Dimethylpropyl)amino]propanenitrile
100551-78-8
100MG
$157.00 2023-01-05
Biosynth
AEA55178-250 mg
3-[(2,2-Dimethylpropyl)amino]propanenitrile
100551-78-8
250MG
$297.50 2023-01-05
Biosynth
AEA55178-500 mg
3-[(2,2-Dimethylpropyl)amino]propanenitrile
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500MG
$480.00 2023-01-05
Biosynth
AEA55178-1000 mg
3-[(2,2-Dimethylpropyl)amino]propanenitrile
100551-78-8
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$770.00 2023-01-05
Enamine
EN300-69957-0.05g
3-[(2,2-dimethylpropyl)amino]propanenitrile
100551-78-8 95%
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$45.0 2023-05-03
Enamine
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